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Gandotinib Clinical Data Overview

Although a direct cost-effectiveness comparison is unavailable, Phase 1 and Phase 2 clinical trials provide
efficacy and safety data that form the basis for any future economic evaluations. Key findings from these

studies are summarized below.

Trial Patient Key Efficacy Common Adverse Serious (Grade 3/4)
Phase Population Findings Events (All Grades) Adverse Events

| Phase 1 [1] | 38 patients (31 MF, 6 PV, 1 ET) | - 29% of MF patients achieved clinical improvement

e 63% (20/32) evaluable patients had =250% spleen length reduction

e 52% (11/21) had =50% symptom score reduction at 12 weeks [1] | - Diarrhea (55.3%)

e Nausea (42.1%) [1] | - Blood creatinine increase (DLT)

e Hyperuricemia (DLT) [1] | | Phase 2 [2] [3] | 138 patients (PV, ET, MF) | - ORR in JAK2 V617F-
positive patients: PV (95%), ET (90.5%), MF (9.1%)

e 44% had >50% MPN-SAF TSS improvement at 1 year [2] [3] | Information not specifically highlighted
| - Anemia (11.6%)

e Hyperuricemia (3.2%)

e Fatigue (2.9%)

e Diarrhea (2.2%) [2] [3] |
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Insights for a Cost-Effectiveness Framework

While a formal analysis for gandetinib is missing, recent research on other MPN treatments illustrates the

factors and methodologies used in such evaluations, which you can apply to gandetinib.

o Key Cost Drivers: A 2024 cost-effectiveness analysis comparing momelotinib and ruxolitinib for
myelofibrosis with anemia provides a relevant model. It found that despite momelotinib's higher
pharmacy costs, its reduction in transfusion burden was a major factor. However, over 1- and 2-year
periods, the total cost of care was still lower for ruxolitinib due to its significantly lower drug price [4].
This highlights drug acquisition cost and transfusion dependence as critical variables.

¢ Broader Clinical Benefits: Beyond direct costs, consider the value of clinical benefits demonstrated
by JAK inhibitors. A 2025 meta-analysis reported that JAK inhibitor treatment was associated with a
48% reduction in thromboembolic events risk for MPN patients, a complication that carries
significant morbidity, mortality, and healthcare costs [5].

¢ Evolving Treatment Landscape: Gandotinib is one of several JAK inhibitors in development or
recently approved for MPNs. Others include fedratinib, pacritinib, and momelotinib, each with
distinct profiles (e.g., pacritinib for patients with thrombocytopenia, momelotinib for anemia) [6] [7]. A
comprehensive cost-effectiveness analysis would need to position gandotinib within this competitive
landscape, comparing its price, dosing, efficacy, and side-effect profile against all relevant
alternatives.

Gandotinib's Mechanism and Development Context

The diagram below shows gandotinib's target in the MPN disease pathway, which is shared by other JAK

inhibitors.
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Gandotinib is a potent, selective JAK2 inhibitor with dose-dependent selectivity for the JAK2 V617F
mutant protein [2] [3] [7]. It has been investigated in patients with polycythemia vera (PV), essential
thrombocythemia (ET), and myelofibrosis (MF) [1] [2]. The maximum tolerated dose was established at 120
mg once daily [1].

How to Proceed with Your Analysis

Given the lack of direct data, you can take the following steps to build a comparative evaluation:

¢ Monitor Clinical Trial Registries: Gandotinib is not an approved therapy. Its development status
should be tracked on clinical trial registries (e.g., ClinicalTrials.gov). A cost-effectiveness analysis
would typically only be conducted in late-stage development or upon application for regulatory
approval and reimbursement.

e Construct a De Novo Model: Using clinical trial data for efficacy (e.g., symptom response, spleen
reduction, transfusion independence) and safety, you can build a health economic model. This model
would compare the projected costs and health outcomes (e.g., Quality-Adjusted Life Years) of
gandotinib against standard-of-care JAK inhibitors like ruxolitinib.

¢ Incorporate Relevant Comparators: Ensure the analysis includes newer JAK inhibitors like
momelotinib and pacritinib, as their distinct clinical benefits (particularly on anemia) are key drivers of
value and cost-effectiveness [4] [6].
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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